Cas no 2001-08-3 (1-Hexanone, 2-bromo-1-(4-chlorophenyl)-)

1-Hexanone, 2-bromo-1-(4-chlorophenyl)- structure
2001-08-3 structure
Product Name:1-Hexanone, 2-bromo-1-(4-chlorophenyl)-
CAS No:2001-08-3
MF:C12H14BrClO
MW:289.595962047577
CID:1389633
PubChem ID:19861149
Update Time:2025-04-20

1-Hexanone, 2-bromo-1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanone, 2-bromo-1-(4-chlorophenyl)-
    • DTXSID00600680
    • NWPUHTHUZNZKGP-UHFFFAOYSA-N
    • SCHEMBL10467094
    • 2-Bromo-4'-chlorohexanophenone
    • 2001-08-3
    • 2-Bromo-1-(4-chlorophenyl)hexan-1-one
    • Inchi: 1S/C12H14BrClO/c1-2-3-4-11(13)12(15)9-5-7-10(14)8-6-9/h5-8,11H,2-4H2,1H3
    • InChI Key: NWPUHTHUZNZKGP-UHFFFAOYSA-N
    • SMILES: BrC(C(C1C=CC(=CC=1)Cl)=O)CCCC

Computed Properties

  • Exact Mass: 287.99172
  • Monoisotopic Mass: 287.99166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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